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Introduction
Aminopterin N-hydroxysuccinimide (NHS) ester is a pivotal research chemical that combines

the potent dihydrofolate reductase (DHFR) inhibitory activity of aminopterin with the amine-

reactive functionality of an NHS ester. This dual characteristic makes it a valuable tool for a

range of applications in biomedical research, including the development of targeted drug

conjugates, affinity labeling of folate receptors and transporters, and the creation of probes for

studying cellular uptake mechanisms.

Aminopterin, the parent molecule, is a 4-amino analog of folic acid and a powerful competitive

inhibitor of DHFR.[1][2][3] By blocking the reduction of dihydrofolate to tetrahydrofolate, it

disrupts the synthesis of purines and pyrimidines, essential precursors for DNA and RNA

synthesis, ultimately leading to cell cycle arrest and apoptosis.[4] The addition of the NHS ester

group allows for the covalent conjugation of aminopterin to primary amines on proteins,

peptides, and other biomolecules, enabling the creation of targeted therapeutic agents and

research tools.[5]

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of aminopterin N-hydroxysuccinimide ester, complete with

experimental protocols and data presented in a clear and accessible format.
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Chemical and Physical Properties
A summary of the key chemical and physical properties of aminopterin N-
hydroxysuccinimide ester is provided in the table below.

Property Value Reference(s)

CAS Number 98457-88-6 [6][7][8]

Molecular Formula C₂₃H₂₅N₉O₇ [6]

Molecular Weight 539.50 g/mol [6]

Synonyms

NHS-Aminopterin, N-

Hydroxysuccinimide

aminopterin, NHS-

Methotrexate

[6][7]

Appearance
Likely a yellow to orange solid

(based on aminopterin)
[9]

Solubility Soluble in DMSO. [6]

Storage and Stability

Store at -20°C for long-term

stability. Stable for weeks at

ambient temperature during

shipping.

[6]

Mechanism of Action
The biological activity of aminopterin N-hydroxysuccinimide ester is primarily derived from

the aminopterin moiety, which acts as a potent competitive inhibitor of dihydrofolate reductase

(DHFR).[1][3][4] DHFR is a critical enzyme in the folate metabolic pathway, responsible for the

conversion of dihydrofolate (DHF) to tetrahydrofolate (THF). THF and its derivatives are

essential cofactors in the synthesis of purines and thymidylate, which are the building blocks of

DNA and RNA.

By binding to the active site of DHFR with high affinity, aminopterin prevents the binding of the

natural substrate, DHF, thereby halting the production of THF.[1] This leads to a depletion of the

intracellular pool of nucleotides, which in turn inhibits DNA and RNA synthesis, leading to cell
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cycle arrest and apoptosis.[4] The parent compound, aminopterin, has a reported Ki of 3.7 pM

for DHFR, indicating extremely tight binding.[1][2] While the Ki for the NHS ester has not been

explicitly reported, it is expected to retain high affinity for the enzyme.

The NHS ester group provides the functionality to covalently link this potent inhibitor to other

molecules, such as antibodies or other targeting ligands, to direct its cytotoxic activity to

specific cell types.
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Figure 1. Mechanism of DHFR inhibition by Aminopterin NHS Ester.

Experimental Protocols
Synthesis of Aminopterin N-Hydroxysuccinimide Ester
The following is a representative protocol for the synthesis of aminopterin N-
hydroxysuccinimide ester based on general methods for NHS ester formation.[9][10] Note:

This is a general procedure and should be optimized for specific laboratory conditions.

Aminopterin is a hazardous substance and should be handled with appropriate safety

precautions.

Materials:

Aminopterin

N,N'-Dicyclohexylcarbodiimide (DCC)

N-Hydroxysuccinimide (NHS)

Anhydrous Dimethylformamide (DMF)
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Anhydrous Diethyl Ether

Argon or Nitrogen gas

Glassware (dried overnight in an oven)

Procedure:

In a flame-dried, two-neck round-bottom flask under an inert atmosphere (argon or nitrogen),

dissolve aminopterin (1 equivalent) and N-hydroxysuccinimide (1.1 equivalents) in

anhydrous DMF.

Cool the solution to 0°C in an ice bath.

In a separate flask, dissolve N,N'-dicyclohexylcarbodiimide (1.1 equivalents) in a minimal

amount of anhydrous DMF.

Add the DCC solution dropwise to the aminopterin/NHS solution over 30 minutes with

constant stirring.

Allow the reaction mixture to slowly warm to room temperature and stir overnight.

A white precipitate of dicyclohexylurea (DCU) will form. Remove the DCU by filtration.

Wash the DCU precipitate with a small amount of anhydrous DMF and combine the filtrates.

The filtrate, containing the aminopterin N-hydroxysuccinimide ester, can be used directly

in subsequent conjugation reactions or the product can be precipitated.

To precipitate the product, add the filtrate dropwise to a large volume of cold, stirring

anhydrous diethyl ether.

Collect the resulting precipitate by filtration, wash with cold diethyl ether, and dry under

vacuum.

Store the final product at -20°C under an inert atmosphere.
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Figure 2. Workflow for the synthesis of Aminopterin NHS Ester.

Dihydrofolate Reductase (DHFR) Inhibition Assay
This protocol describes a general method to determine the inhibitory activity of aminopterin N-
hydroxysuccinimide ester against DHFR. The assay measures the decrease in absorbance

at 340 nm resulting from the oxidation of NADPH during the reduction of dihydrofolate.

Materials:

Recombinant human DHFR

Dihydrofolate (DHF)

NADPH

Aminopterin N-hydroxysuccinimide ester

Assay Buffer (e.g., 50 mM potassium phosphate, pH 7.5)

96-well UV-transparent microplate
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Microplate reader capable of reading absorbance at 340 nm

Procedure:

Prepare a stock solution of aminopterin N-hydroxysuccinimide ester in DMSO.

Prepare serial dilutions of the inhibitor stock solution in assay buffer.

In a 96-well plate, add a fixed amount of DHFR enzyme to each well.

Add the serially diluted inhibitor to the wells. Include a control with no inhibitor.

Add NADPH to all wells.

Incubate the plate at room temperature for 10-15 minutes to allow the inhibitor to bind to the

enzyme.

Initiate the reaction by adding DHF to all wells.

Immediately begin monitoring the decrease in absorbance at 340 nm every 30 seconds for

10-15 minutes.

Calculate the initial reaction rates for each inhibitor concentration.

Plot the reaction rate as a function of the inhibitor concentration and determine the IC₅₀ value

(the concentration of inhibitor that causes 50% inhibition of the enzyme activity).

Protein Conjugation via NHS Ester Coupling
This protocol outlines a general procedure for conjugating aminopterin N-
hydroxysuccinimide ester to a protein containing primary amines (e.g., lysine residues).

Materials:

Protein to be labeled (in a suitable buffer, e.g., PBS pH 7.4)

Aminopterin N-hydroxysuccinimide ester

Anhydrous DMSO or DMF
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Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

Size-exclusion chromatography column for purification

Procedure:

Dissolve the protein to be labeled in the reaction buffer at a concentration of 1-10 mg/mL.

Prepare a stock solution of aminopterin N-hydroxysuccinimide ester in anhydrous DMSO

or DMF.

Add the desired molar excess of the aminopterin NHS ester solution to the protein solution

while gently vortexing. A typical starting point is a 10- to 20-fold molar excess of the NHS

ester over the protein.

Incubate the reaction mixture at room temperature for 1-2 hours or overnight at 4°C.

Quench the reaction by adding a small amount of a primary amine-containing buffer, such as

Tris-HCl, to a final concentration of approximately 50 mM.

Purify the protein conjugate from unreacted aminopterin NHS ester and byproducts using a

size-exclusion chromatography column equilibrated with a suitable buffer (e.g., PBS).

Analyze the conjugate by SDS-PAGE and UV-Vis spectroscopy to determine the degree of

labeling.
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Figure 3. General workflow for protein conjugation.

Applications
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Aminopterin N-hydroxysuccinimide ester is a versatile tool with several key applications in

research and drug development:

Targeted Drug Delivery: The NHS ester can be used to conjugate aminopterin to monoclonal

antibodies or other ligands that target specific cell surface receptors, thereby creating

antibody-drug conjugates (ADCs) or other targeted therapies. This approach aims to

increase the therapeutic index of the drug by delivering it specifically to cancer cells while

minimizing toxicity to healthy tissues.

Affinity Labeling: The high affinity of aminopterin for DHFR and folate receptors, combined

with the reactive NHS ester, makes this compound suitable for affinity labeling studies. It can

be used to covalently label and identify folate-binding proteins in cell lysates or on the cell

surface.

Probing Drug Transport Mechanisms: As an analog of methotrexate, aminopterin N-
hydroxysuccinimide ester can be used to study the mechanisms of folate and antifolate

transport into and out of cells.[7] The ability to covalently label transport proteins can aid in

their isolation and characterization.

Development of Diagnostic Probes: By conjugating aminopterin to fluorescent dyes or other

reporter molecules via the NHS ester, researchers can create probes to visualize the

distribution of folate receptors and transporters in cells and tissues.

Conclusion
Aminopterin N-hydroxysuccinimide ester is a powerful and versatile chemical probe for

researchers in oncology, immunology, and cell biology. Its ability to combine the potent DHFR

inhibitory effects of aminopterin with the capacity for covalent conjugation to biomolecules

opens up a wide range of experimental possibilities. While handling of this compound requires

care due to its inherent toxicity, its utility in the development of targeted therapies and as a tool

for fundamental research is significant. This guide provides a foundational understanding of its

properties and potential applications to aid researchers in its effective use.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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